Cas no 884497-34-1 (4-Ethyl-5-methylthiophene-3-carboxylic acid)

• Product Name: 4-Ethyl-5-methylthiophene-3-carboxylic acid
• CAS No: 884497-34-1
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• MDL: MFCD03419845
• CID: 710511
• PubChem ID: 3427251
• Update Time: 2025-04-19

4-Ethyl-5-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-methylthiophene-3-carboxylic acid
• 3-Thiophenecarboxylicacid, 4-ethyl-5-methyl-
• 4-ethyl-5-methyl-thiophene-3-carboxylic Acid
• AKOS000308320
• NCGC00340886-01
• AB01333704-02
• MFCD03419845
• EN300-92824
• VS-05202
• 4-ethyl-5-methylthiophene-3-carboxylic acid, AldrichCPR
• Z1198162458
• DTXSID20392378
• 4-ETHYL-5-METHYL-3-THIOPHENECARBOXYLIC ACID
• 884497-34-1
• 4-ETHYL-5-METHYLTHIOPHENE-3-CARBOXYLICACID

• MDL： MFCD03419845
• Inchi： 1S/C8H10O2S/c1-3-6-5(2)11-4-7(6)8(9)10/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： PLGXACUSGWZNKZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1C)CC

Computed Properties

• Exact Mass: 170.04
• Monoisotopic Mass: 170.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.211
• Boiling Point: 282.1°C at 760 mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.567

4-Ethyl-5-methylthiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)